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Compound of Interest

Compound Name: Methyl methoxyacetate

Cat. No.: B147135 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl methoxyacetate (MMA) is emerging as a versatile and environmentally benign solvent

and chemical intermediate, aligning with the principles of green chemistry. Its favorable

properties, including low toxicity, ready biodegradability, and effective solvency, position it as a

sustainable alternative to conventional organic solvents.[1] This document provides detailed

application notes and experimental protocols for the use of methyl methoxyacetate in various

green chemistry contexts, tailored for professionals in research, development, and drug

manufacturing.

Physical and Chemical Properties
Methyl methoxyacetate is a clear, colorless liquid with a mild, fruity odor.[2] A summary of its

key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Methyl Methoxyacetate
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Property Value Reference(s)

CAS Number 6290-49-9 [3]

Molecular Formula C4H8O3 [3]

Molecular Weight 104.10 g/mol [3]

Boiling Point 129-130 °C [3]

Density 1.051 g/mL at 25 °C [3]

Flash Point 35 °C (closed cup) [3]

Refractive Index n20/D 1.396 [3]

Solubility Soluble in water [2]

Green Chemistry Profile
Methyl methoxyacetate exhibits several characteristics that make it an attractive option for

green and sustainable chemistry applications:

Low Toxicity: It is considered to have low toxicity, contributing to a safer working

environment.[1]

Ready Biodegradability: MMA is readily biodegradable, reducing its environmental

persistence.[1]

Good Compatibility: It shows excellent compatibility with a wide range of resins and other

solvents, allowing for versatile formulation options.[1]

Moderate Evaporation Rate: Its balanced evaporation rate is suitable for applications such

as coatings and cleaning agents.[1]

Applications and Protocols
Green Solvent in Organic Synthesis
Methyl methoxyacetate's solvency and favorable environmental profile make it a suitable

replacement for conventional solvents in various organic reactions.
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Methyl methoxyacetate is used in the synthesis of pharmaceutically relevant pyrimidine

derivatives.[3]

Protocol: Synthesis of 4-hydroxy-2-mercapto-5-methoxypyrimidine

While a specific detailed protocol using methyl methoxyacetate as the solvent was not found

in the available search results, a general synthetic approach for pyrimidines involves the

condensation of a 1,3-dicarbonyl compound (or its equivalent) with urea or thiourea.[4] Based

on this, a plausible protocol can be proposed.

Reaction Scheme:

Methyl Methoxyacetate

Reaction

Solvent

Thiourea

Base

4-hydroxy-2-mercapto-5-methoxypyrimidine

Click to download full resolution via product page

Figure 1: General workflow for pyrimidine synthesis.

Materials:

Methyl 3,3-dimethoxypropanoate (as a precursor to the β-keto ester)

Thiourea

Sodium methoxide

Methyl methoxyacetate (solvent)

Hydrochloric acid (for acidification)

Procedure:
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In a flame-dried round-bottom flask equipped with a magnetic stirrer and a reflux condenser,

dissolve sodium methoxide (1.1 equivalents) in methyl methoxyacetate under an inert

atmosphere.

To this solution, add methyl 3,3-dimethoxypropanoate (1.0 equivalent) and thiourea (1.0

equivalent).

Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography

(TLC).

Upon completion, cool the reaction mixture to room temperature.

Carefully acidify the mixture with dilute hydrochloric acid to precipitate the product.

Filter the solid, wash with cold water, and dry under vacuum to yield 4-hydroxy-2-mercapto-

5-methoxypyrimidine.

The Claisen-Schmidt condensation is a classic carbon-carbon bond-forming reaction.[5] While

a specific protocol using methyl methoxyacetate was not identified, its properties suggest it

could be a viable alternative to traditional solvents like ethanol. Below is a general protocol that

can be adapted.

Protocol: General Procedure for Claisen-Schmidt Condensation

Reaction Scheme:

Aldehyde

Reaction

Ketone

Base

Methyl Methoxyacetate

Chalcone
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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